Cas no 1261909-63-0 (3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid
• CAS No: 1261909-63-0
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321619
• CID: 2762831
• PubChem ID: 53227486
• Update Time: 2025-07-19

3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60691019
• MFCD18321619
• 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid, 95%
• 1261909-63-0
• 3-(2-CHLORO-5-METHOXYPHENYL)-4-FLUOROBENZOIC ACID
• 2'-Chloro-6-fluoro-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD18321619
• Inchi： 1S/C14H10ClFO3/c1-19-9-3-4-12(15)10(7-9)11-6-8(14(17)18)2-5-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： AIWGQAFMLKFCHR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C(=CC=C(C(=O)O)C=1)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid

Comprehensive Overview of 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid (CAS No. 1261909-63-0)

3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid (CAS No. 1261909-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorinated benzoic acid derivative features a chloro-methoxyphenyl substituent, which enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting inflammation and metabolic disorders.

The compound's molecular structure combines a fluorobenzoic acid core with a 2-chloro-5-methoxyphenyl group, making it a versatile building block for medicinal chemistry. Its CAS number 1261909-63-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends highlight its potential in developing selective enzyme inhibitors, aligning with the growing demand for precision therapeutics.

In the context of green chemistry, 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid is also studied for its synthetic efficiency. Laboratories prioritize atom-economical routes to produce this compound, minimizing waste and energy consumption. This aligns with global sustainability goals, a topic frequently queried in AI-driven literature searches. Additionally, its crystalline properties are of interest in materials science, particularly for designing organic semiconductors.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1261909-63-0. These methods ensure purity and consistency, addressing common user queries about quality control protocols. The compound's logP value and solubility profile are also frequently discussed, as they influence its bioavailability in drug formulations.

Emerging applications of 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid include its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. This connects to trending searches on next-generation therapeutics and AI-assisted drug design. Its meta-substituted aromatic ring further enables diverse cross-coupling reactions, a hot topic in catalysis research.

Regulatory compliance for 1261909-63-0 adheres to REACH and GMP guidelines, ensuring safe handling in industrial settings. Users often seek information on its storage conditions and handling precautions, which are meticulously documented in safety data sheets (SDS). The compound's stability under various pH conditions is another area of frequent inquiry.

In summary, 3-(2-Chloro-5-methoxyphenyl)-4-fluorobenzoic acid (CAS No. 1261909-63-0) represents a multifaceted tool in modern chemistry. Its integration into drug discovery pipelines and sustainable synthesis workflows underscores its value. As research evolves, this compound is poised to address pressing challenges in personalized medicine and environmentally friendly manufacturing.